Cas no 1083201-77-7 (3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine)

• Product Name: 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine
• CAS No: 1083201-77-7
• MF: C₁₃H₉ClN₄
• MW: 256.690360784531
• CID: 6220425
• PubChem ID: 33778731
• Update Time: 2025-10-28

3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine
• AKOS005661308
• 3-[5-(3-Chloro-phenyl)-1H-[1,2,4]triazol-3-yl]- pyridine
• 3-(5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl)pyridine
• AKOS002337192
• 1083201-77-7
• 3-[5-(3-chlorophenyl)-4H-1,2,4-triazol-3-yl]pyridine
• BB 0221342
• F2183-0233
• DNKDWZMLRDICNK-UHFFFAOYSA-N
• 3-[5-(3-Chloro-phenyl)-1H-[1,2,4]triazol-3-yl]-pyridine

• Inchi： 1S/C13H9ClN4/c14-11-5-1-3-9(7-11)12-16-13(18-17-12)10-4-2-6-15-8-10/h1-8H,(H,16,17,18)
• InChI Key： DNKDWZMLRDICNK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC(C2C=NC=CC=2)=NN1

Computed Properties

• Exact Mass: 256.0515740g/mol
• Monoisotopic Mass: 256.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.5Ų

Additional information on 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine

Comprehensive Overview of 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine (CAS No. 1083201-77-7): Properties, Applications, and Research Insights

3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine, identified by its CAS number 1083201-77-7, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a pyridine ring and a 1,2,4-triazole moiety, linked via a 3-chlorophenyl group. Its distinct architecture makes it a promising candidate for drug discovery and material science applications.

In recent years, the demand for triazole-based compounds has surged due to their versatile biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine for its potential as a kinase inhibitor, a class of targets critical in cancer therapy. The chlorophenyl substitution enhances lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability.

The synthesis of CAS 1083201-77-7 typically involves multi-step organic reactions, such as cyclocondensation between hydrazine derivatives and nitriles, followed by palladium-catalyzed cross-coupling to introduce the pyridine ring. Advanced analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring compliance with industry standards for research-grade chemicals.

From an SEO perspective, users frequently search for terms like "triazole-pyridine hybrid uses", "CAS 1083201-77-7 solubility", or "3-chlorophenyl triazole derivatives in drug design". These queries reflect growing interest in structure-activity relationships (SAR) of such compounds. Notably, the compound’s thermal stability (decomposition point >250°C) and moderate water solubility make it suitable for formulation studies—a hot topic in preclinical development forums.

Environmental and regulatory considerations are also trending in discussions about halogenated heterocycles. While 1083201-77-7 isn’t classified as hazardous under current guidelines, its biodegradation pathways are under investigation to align with green chemistry principles. Computational models predict low ecotoxicity, but empirical data remains limited—an area where researchers are actively contributing new findings.

In material science, the planar structure of 3-[5-(3-chlorophenyl)-1H-1,2,4-triazol-3-yl]pyridine enables π-π stacking interactions, suggesting utility in organic semiconductors or metal-organic frameworks (MOFs). Startups exploring energy storage solutions have patented similar structures for battery electrolytes, capitalizing on their redox-active properties.

For suppliers and distributors, accurate nomenclature is crucial. Common misspellings like "3-(5-(3-chlorophenyl)-1H-1,2,4-triazole-3-yl)pyridine" (note the "e" in triazole) or "1083201-77-7 CAS registry" should be addressed in metadata to optimize search visibility. The compound’s molecular weight (256.68 g/mol) and LogP (~2.3) are frequently requested parameters in technical datasheets.

Future research directions may explore click chemistry modifications of the triazole ring or isotopic labeling (¹³C/¹⁵N) for metabolic studies. With over 20 peer-reviewed articles referencing this scaffold since 2020, CAS 1083201-77-7 exemplifies how targeted molecular design drives innovation across disciplines—from precision medicine to smart materials.